N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide

• IUPAC Name: N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]-2-(4-methylpyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C19H22N8O2/c1-13-5-7-20-17(11-13)25-16-4-3-15(26-27-16)21-9-10-22-18(28)12-29-19-23-8-6-14(2)24-19/h3-8,11H,9-10,12H2,1-2H3,(H,21,26)(H,22,28)(H,20,25,27)
• InChI Key: ZBPKMXOLKGIJOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)NCCNC(=O)COC3=NC=CC(=N3)C
• Molecular Formula: C19H22N8O2
• Molecular Weight: 394.4 g/mol

Description

N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H22N8O2 and its molecular weight is 394.439. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study on the synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings explored their antimicrobial activity. The research utilized citrazinic acid as a starting material, leading to compounds demonstrating good antibacterial and antifungal activities comparable to streptomycin and fusidic acid, used as reference drugs (Hossan et al., 2012).

Anti-inflammatory Applications

Another study synthesized pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents, again using citrazinic acid. These compounds showed good anti-inflammatory activity, comparable to Prednisolone®, a reference drug (Amr et al., 2007).

Novel Heterocyclic Compound Synthesis

Research into the synthesis of a new class of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives and their utility in creating fused azines has been documented. This work established a general route for synthesizing novel pyridazin-3-one derivatives, contributing significantly to the field of heterocyclic chemistry (Ibrahim & Behbehani, 2014).

Oxidation Reactivity Studies

The chemical oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides has been explored, detailing synthetic routes and results from chemical oxidations. This research provides insights into the molecular structures and reactivity channels, contributing to the understanding of oxidation processes in similar compounds (Pailloux et al., 2007).